Cas no 3302-09-8 (2,4,4-trimethylpentanoic Acid)

• Product Name: 2,4,4-trimethylpentanoic Acid
• CAS No: 3302-09-8
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00068808
• CID: 1459846
• PubChem ID: 95306
• Update Time: 2025-04-20

2,4,4-trimethylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4,4-trimethylpentanoic Acid
• AC1L3U0L
• iso-octanoic acid
• CTK1C5343
• 2,4,4-trimethyl-pentanoic acid
• 2,4,4-trimethyl-valeric acid
• Pentanoic acid, 2,4,4-trimethyl-
• 2.4.4-Trimethyl-pentansaeure
• AC1Q5RQL
• 2,4,4-Trimethyl-valeriansaeure
• 2,4,4-Trimethyl-pentansaeure
• NSC926
• AC1L3U0L; iso-octanoic acid; CTK1C5343; 2,4,4-trimethyl-pentanoic acid; 2,4,4-trimethyl-valeric acid; Pentanoic acid, 2,4,4-trimethyl-; 2.4.4-Trimethyl-pentansaeure; AC1Q5RQL; 2,4,4-Trimethyl-valeriansaeure; 2,4,4-Trimethyl-pentansaeure; NSC926;
• Z1198149948
• UWXFTQSKZMNLSA-UHFFFAOYSA-N
• CS-0234517
• NSC-926
• AKOS006271548
• 3302-09-8
• AT29504
• 2,4-TRIMETHYLPENTANOIC ACID
• EN300-142567
• NSC 926
• 2,4,4-TRIMETHYLPENTANOICACID
• DS-003557
• SCHEMBL250969

• MDL： MFCD00068808
• Inchi： 1S/C8H16O2/c1-6(7(9)10)5-8(2,3)4/h6H,5H2,1-4H3,(H,9,10)
• InChI Key： UWXFTQSKZMNLSA-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids